Cas no 1539228-96-0 (5-Bromo-4-chloro-2-iodobenzoic acid)

• Product Name: 5-Bromo-4-chloro-2-iodobenzoic acid
• CAS No: 1539228-96-0
• MF: C₇H₃BrClIO₂
• MW: 361.358992815018
• CID: 4937781
• PubChem ID: 81429178
• Update Time: 2025-05-20

5-Bromo-4-chloro-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-iodobenzoic acid

• Inchi： 1S/C7H3BrClIO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,(H,11,12)
• InChI Key： OIRHBMUINQAWEH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(=O)O)Br)Cl

Computed Properties

• Exact Mass: 359.80497 g/mol
• Monoisotopic Mass: 359.80497 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.36
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 5-Bromo-4-chloro-2-iodobenzoic acid

5-Bromo-4-chloro-2-iodobenzoic Acid: A Comprehensive Overview

The compound 5-Bromo-4-chloro-2-iodobenzoic acid, with the CAS number 1539228-96-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and analytical chemistry. This compound is notable for its unique combination of halogen substituents, which confer it with distinctive chemical properties and potential applications in various research and industrial settings.

The structure of 5-Bromo-4-chloro-2-iodobenzoic acid consists of a benzoic acid backbone with three halogen substituents: bromine at position 5, chlorine at position 4, and iodine at position 2. This substitution pattern makes it a valuable substrate for exploring the effects of halogenation on the electronic properties of aromatic compounds. Recent studies have highlighted its role in understanding the influence of halogen atoms on the reactivity and stability of aromatic systems, particularly in the context of electrophilic substitution reactions.

One of the most intriguing aspects of 5-Bromo-4-chloro-2-iodobenzoic acid is its potential as a precursor in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing functional polymers and nanoparticles. For instance, its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties, such as enhanced thermal stability and mechanical strength.

In the pharmaceutical industry, 5-Bromo-4-chloro-2-iodobenzoic acid has been explored as a lead compound for drug development. Its unique combination of halogens allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have focused on its potential as an anti-inflammatory agent, where its iodine substituent plays a crucial role in modulating bioavailability and reducing side effects.

The synthesis of 5-Bromo-4-chloro-2-iodobenzoic acid involves a multi-step process that typically begins with bromination or chlorination of a benzoic acid derivative. The introduction of the iodine substituent requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of this process.

In terms of applications, 5-Bromo-4-chloro-2-iodobenzoic acid has found utility in various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its distinct chemical profile makes it an ideal reference compound for calibrating instruments and validating analytical methods. Furthermore, its use in chiral resolution studies has provided valuable insights into enantioselective synthesis strategies.

The environmental impact of synthesizing and using 5-Bromo-4-chloro-2-i odobenzoic acid is another area of active research. Scientists are investigating sustainable methods to minimize waste generation and reduce energy consumption during its production. Green chemistry principles are being integrated into its synthesis pathways to ensure eco-friendly practices while maintaining high yields and product quality.

In conclusion, 5-Bromo -4-chloro -2 -iodobenzoic acid strong > stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and application development, position it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.